Cas no 96619-88-4 (Benzoic acid,3-methoxy-2-(2-propen-1-yloxy)-)

• Product Name: Benzoic acid,3-methoxy-2-(2-propen-1-yloxy)-
• CAS No: 96619-88-4
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 809949
• PubChem ID: 3024603
• Update Time: 2025-04-19

Benzoic acid,3-methoxy-2-(2-propen-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-methoxy-2-(2-propen-1-yloxy)-
• 2-allyloxy-m-anisic acid
• 3-methoxy-2-prop-2-enoxybenzoic acid
• 96619-88-4
• 2-Allyloxy-3-methoxy-benzoic acid
• EINECS 306-200-7
• YOAIHTMTCQXBPI-UHFFFAOYSA-N
• 2E7PPL24PH
• AKOS000282497
• 3-Methoxy-2-(2-propen-1-yloxy)benzoic acid
• SCHEMBL668774
• Benzoic acid, 3-methoxy-2-(2-propen-1-yloxy)-
• DTXSID10242373
• NS00066250

• Inchi： 1S/C11H12O4/c1-3-7-15-10-8(11(12)13)5-4-6-9(10)14-2/h3-6H,1,7H2,2H3,(H,12,13)
• InChI Key： YOAIHTMTCQXBPI-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C(=CC=CC=1C(=O)O)OC

Computed Properties

• Exact Mass: 208.074
• Monoisotopic Mass: 208.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.169
• Boiling Point: 340.6°Cat760mmHg
• Flash Point: 131.6°C
• Refractive Index: 1.536